Cas no 2240-07-5 ((2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)

• Product Name: (2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• CAS No: 2240-07-5
• Molecular Formula: C₆H₁₀O₇
• Molecular Weight: 194.139
• CID: 2001219
• PubChem ID: 441039

(2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Properties

Names and Identifiers

• alpha-D-Galacturonsaeure
• D-Galacturonsaeure
• (2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• L-Iduronic acid
• Idopyranuronate
• C06472
• IdoA
• DTXSID70942943
• EN300-19678772
• CHEBI:85187
• CHEBI:47902
• Idopyranuronic Acid
• L-IdoA
• SCHEMBL6404275
• L-idopyranuronic acid
• IDURONATE
• CHEBI:47903
• Hexopyranuronato
• L-iduronic acids
• L-iduronate
• L-Idopyranuronate
• IDURONIC ACID
• 2240-07-5

• InChIKey： AEMOLEFTQBMNLQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)
• SMILES： OC1OC(C(O)C(O)C1O)C(O)=O

Computed Properties

• Exact Mass: 194.04265265Da
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.04265265Da
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives